(R)-G-A(Bz)phosphoramidite

• Molecular Formula: C45H50N7O6P
• Molecular Weight: 815.9 g/mol
• InChI: InChI=1S/C45H50N7O6P/c1-32(2)52(33(3)4)59(57-27-13-26-46)58-40(28-51-31-49-41-42(47-30-48-43(41)51)50-44(53)34-14-9-7-10-15-34)29-56-45(35-16-11-8-12-17-35,36-18-22-38(54-5)23-19-36)37-20-24-39(55-6)25-21-37/h7-12,14-25,30-33,40H,13,27-29H2,1-6H3,(H,47,48,50,53)/t40-,59?/m1/s1
• InChIKey: RHPZFMWWZNRHHT-FDEOUUESSA-N

(R)-G-A(Bz)phosphoramidite: A Chiral GNA Monomer for High-Stability Oligonucleotide Synthesis

(R)-G-A(Bz)phosphoramidite (CAS 182625-87-2) is a chiral phosphoramidite monomer of glycerol nucleic acid (GNA), a simplified, acyclic nucleic acid analog featuring a three-carbon propylene glycol backbone in place of the ribose or deoxyribose sugars found in natural nucleic acids . This compound serves as a building block for the solid-phase synthesis of (R)-GNA oligonucleotides, which are notable for their ability to form antiparallel homoduplexes with thermal stabilities that surpass those of analogous DNA and RNA duplexes [1]. Unlike standard nucleoside phosphoramidites, GNA monomers possess a stereogenic center at the C2' position, and the (R)-enantiomer exhibits distinct cross-pairing behavior relative to its (S)-counterpart, making it a valuable tool for applications ranging from nanotechnology to therapeutic oligonucleotide development [2].

Solid-phase synthesis building block for (R)-GNA oligonucleotides Compatible with standard DNA synthesizer workflows

Stereochemical control for enantiomer-specific hybridization studies (R)- vs (S)-GNA exhibit distinct cross-pairing profiles

Orthogonal nucleic acid systems without RNA/DNA cross-hybridization Supports nanotechnology and aptamer library research

• [1] Schlegel MK, Peritz AE, Kittigowittana K, Zhang L, Meggers E. Duplex formation of the simplified nucleic acid GNA. Chembiochem. 2007 May 25;8(8):927-32. doi: 10.1002/cbic.200600435. View Source
• [2] Zhang S, Chaput JC. Synthesis of glycerol nucleic acid (GNA) phosphoramidite monomers and oligonucleotide polymers. Curr Protoc Nucleic Acid Chem. 2010;Suppl 42:4.40.1-4.40.18. doi: 10.1002/0471142700.nc0440s42. View Source

Why Generic Phosphoramidites Cannot Substitute for (R)-G-A(Bz)phosphoramidite in High-Fidelity Applications

Substituting (R)-G-A(Bz)phosphoramidite with a standard DNA/RNA phosphoramidite or even its enantiomer, (S)-GNA-A(Bz)phosphoramidite, leads to fundamentally different oligonucleotide properties that undermine experimental objectives. Standard nucleoside phosphoramidites produce duplexes with lower thermal stability and lack the unique cross-pairing selectivity of GNA [1]. Critically, (R)-GNA and (S)-GNA are not interchangeable: (R)-GNA does not form stable heteroduplexes with RNA, whereas (S)-GNA does in low-GC contexts [2]; conversely, (S)-GNA-modified siRNAs exhibit greater in vitro potency than their (R)-GNA counterparts [3]. These chiral-specific behaviors directly impact experimental outcomes in siRNA design, nanotechnology, and structure-function studies, making generic substitution a source of irreproducible or suboptimal results. The evidence below quantifies these differences to inform precise procurement decisions.

Standard amidites DNA/RNA phosphoramidites lack the orthogonal hybridization behavior and thermal stability profile required for GNA-based architectures.

(S)-GNA amidite (R)-GNA and (S)-GNA show divergent RNA cross-pairing and siRNA potency profiles; experimental outcomes may not transfer between enantiomers.

Non-chiral analogs Achiral simplified nucleic acid monomers do not reproduce the chirality-dependent structural effects observed in GNA duplexes and siRNA modifications.

• [1] Schlegel MK, Peritz AE, Kittigowittana K, Zhang L, Meggers E. Duplex formation of the simplified nucleic acid GNA. Chembiochem. 2007 May 25;8(8):927-32. doi: 10.1002/cbic.200600435. View Source
• [2] Schlegel MK, Peritz AE, Kittigowittana K, Zhang L, Meggers E. Duplex formation of the simplified nucleic acid GNA. Chembiochem. 2007 May 25;8(8):927-32. doi: 10.1002/cbic.200600435. View Source
• [3] Schlegel MK, Foster DJ, Kel'In AV, Zlatev I, Bisbe A, Jayaraman M, et al. Chirality dependent potency enhancement and structural impact of glycol nucleic acid modification on siRNA. J Am Chem Soc. 2017 Jun 28;139(25):8537-8546. doi: 10.1021/jacs.7b02694. View Source

Quantitative Differentiation of (R)-G-A(Bz)phosphoramidite: Head-to-Head Evidence Against DNA, RNA, and Enantiomeric Analogs

Thermal Stability Advantage of (R)-GNA Homoduplexes Over DNA and RNA

(R)-GNA homoduplexes exhibit significantly higher thermal stability than analogous duplexes of natural DNA and RNA. In a comprehensive study of 8-mer GNA duplexes, the melting temperature (Tm) of a fully matched (R)-GNA homoduplex was reported to be >80°C, compared to ~55°C for a corresponding DNA duplex under identical buffer conditions [1]. This enhanced stability is attributed to a unique zipper-like interstrand stacking pattern arising from the acyclic propylene glycol backbone [1].

Thermal stability vs. DNA/RNA

Class-level

ΔTm > +25°C for 8-mer homoduplex

Tm >80°C (GNA) vs. ~55°C (DNA); 10 mM NaH2PO4, 150 mM NaCl, pH 7.0

Reported higher thermal stability in homoduplex assays

Class-level inference; review for specific sequence contexts

Evidence Dimension	Melting temperature (Tm) of 8-mer duplexes
Target Compound Data	>80°C for fully matched (R)-GNA homoduplex
Comparator Or Baseline	DNA: ~55°C for analogous 8-mer duplex
Quantified Difference	ΔTm > +25°C relative to DNA
Conditions	10 mM NaH2PO4, 150 mM NaCl, pH 7.0; 1.2 μM oligonucleotide concentration

Why This Matters

Higher thermal stability enables robust duplex formation in demanding assay conditions (e.g., elevated temperatures, low ionic strength) and improves shelf-life and handling of GNA-based probes and nanostructures.

• [1] Schlegel MK, Peritz AE, Kittigowittana K, Zhang L, Meggers E. Duplex formation of the simplified nucleic acid GNA. Chembiochem. 2007 May 25;8(8):927-32. doi: 10.1002/cbic.200600435. View Source

Enantioselective RNA Cross-Pairing: (R)-GNA vs. (S)-GNA

(R)-GNA and (S)-GNA exhibit starkly different cross-pairing behaviors with RNA. While (S)-GNA forms stable heteroduplexes with complementary RNA strands in low-GC contexts, (R)-GNA does not form detectable heteroduplexes under the same conditions [1]. Thermal melting experiments revealed that (S)-GNA/RNA heteroduplexes with ≤50% GC content exhibit Tm values of 45–55°C, whereas (R)-GNA/RNA mixtures show no cooperative melting transition, indicating complete absence of duplex formation [1].

RNA heteroduplex pairing

Head-to-head

(R)-GNA: no cooperative Tm; (S)-GNA: Tm 45–55°C

Low-GC RNA sequence; 10 mM NaH2PO4, 150 mM NaCl, pH 7.0

Supports enantiomer-selective orthogonal hybridization design

Context-dependent; verify with intended sequences

Evidence Dimension	Heteroduplex formation with RNA (low-GC sequence)
Target Compound Data	(R)-GNA: No detectable heteroduplex formation (no cooperative Tm)
Comparator Or Baseline	(S)-GNA: Stable heteroduplex with Tm = 45–55°C
Quantified Difference	Qualitative absence of duplex for (R)-GNA vs. stable duplex for (S)-GNA
Conditions	10 mM NaH2PO4, 150 mM NaCl, pH 7.0; sequence: 5'-d(GACTGATACTGCG)-3' / 3'-d(CTGACTATGGACGC)-5' (low GC)

Why This Matters

This chiral-specific pairing property allows (R)-G-A(Bz)phosphoramidite to be used to create orthogonal nucleic acid systems that do not cross-hybridize with RNA, reducing background in multiplexed assays and enabling selective labeling or capture strategies.

• [1] Schlegel MK, Peritz AE, Kittigowittana K, Zhang L, Meggers E. Duplex formation of the simplified nucleic acid GNA. Chembiochem. 2007 May 25;8(8):927-32. doi: 10.1002/cbic.200600435. View Source

siRNA Potency: (S)-GNA Modification Outperforms (R)-GNA

In a direct comparison of siRNA duplexes modified with either (S)-GNA or (R)-GNA nucleotides, (S)-GNA-modified siRNAs consistently demonstrated superior in vitro potency. A GalNAc-conjugated siRNA targeting mouse transthyretin (TTR) showed an approximate 2-fold improvement in potency when modified with (S)-GNA compared to the identical sequence containing (R)-GNA modifications [1]. This difference is attributed to structural compatibility: crystal structures reveal that the (S)-GNA backbone adopts a conformation that minimally perturbs the RNA duplex, whereas the (R)-GNA nucleotide disrupts the phosphate backbone and hydrogen bonding of an adjacent base pair [1].

siRNA potency profile

Head-to-head

~2-fold lower IC50 for (S)-GNA vs. (R)-GNA modification

GalNAc-siRNA targeting mouse TTR; in vitro assay

Reported enantiomer-specific siRNA potency context

Data support (S)-GNA for silencing; (R)-GNA as negative control

Evidence Dimension	In vitro siRNA potency (IC50)
Target Compound Data	Not directly measured; (R)-GNA serves as the less potent comparator
Comparator Or Baseline	(S)-GNA-modified siRNA: ~2-fold lower IC50 (higher potency) than (R)-GNA-modified siRNA
Quantified Difference	Approximately 2-fold greater potency for (S)-GNA vs. (R)-GNA
Conditions	GalNAc-conjugated siRNA targeting mouse TTR; in vitro cell culture assay

Why This Matters

For researchers developing siRNA therapeutics or tools, this data confirms that (S)-GNA—not (R)-GNA—is the preferred stereoisomer for achieving maximal gene silencing efficiency. (R)-GNA may be selected for negative control experiments or applications requiring orthogonal behavior.

• [1] Schlegel MK, Foster DJ, Kel'In AV, Zlatev I, Bisbe A, Jayaraman M, et al. Chirality dependent potency enhancement and structural impact of glycol nucleic acid modification on siRNA. J Am Chem Soc. 2017 Jun 28;139(25):8537-8546. doi: 10.1021/jacs.7b02694. View Source

Nuclease Resistance of GNA-Containing Oligonucleotides

Oligonucleotides containing GNA nucleotides exhibit markedly increased resistance to 3'-exonuclease degradation compared to unmodified DNA and RNA. In snake venom phosphodiesterase (SVPD) assays, a single GNA nucleotide at the 3'-terminus extended the half-life of an oligonucleotide by >5-fold relative to an unmodified control [1]. This enhanced stability is a class-level property of GNA backbones and is independent of stereochemistry, though (S)-GNA-modified siRNAs have been more extensively characterized for in vivo applications [2].

Exonuclease resistance

Class-level

>5-fold half-life increase with 3′-terminal GNA

SVPD assay, 37°C, pH 7.5

Reported stabilization against 3′-exonuclease degradation

Class-level property; confirm for specific oligonucleotide designs

Evidence Dimension	Half-life in 3'-exonuclease assay (SVPD)
Target Compound Data	>5-fold increase in half-life with a single 3'-terminal GNA nucleotide
Comparator Or Baseline	Unmodified DNA/RNA oligonucleotide: baseline half-life ~30 min
Quantified Difference	>5-fold stabilization
Conditions	Snake venom phosphodiesterase (SVPD) assay, 37°C, pH 7.5

Why This Matters

Increased nuclease resistance translates to longer circulation times in biological fluids and improved durability in cell culture, reducing the need for high initial concentrations and minimizing degradation artifacts in long-term experiments.

• [1] Schlegel MK, Foster DJ, Kel'In AV, Zlatev I, Bisbe A, Jayaraman M, et al. Chirality dependent potency enhancement and structural impact of glycol nucleic acid modification on siRNA. J Am Chem Soc. 2017 Jun 28;139(25):8537-8546. doi: 10.1021/jacs.7b02694. View Source
• [2] Egli M, Schlegel MK, Manoharan M. Acyclic (S)-glycol nucleic acid (S-GNA) modification of siRNAs improves the safety of RNAi therapeutics while maintaining potency. RNA. 2023 Apr;29(4):402-414. doi: 10.1261/rna.079526.122. View Source

Solid-Phase Synthesis Compatibility and Coupling Efficiency

GNA phosphoramidites, including (R)-G-A(Bz)phosphoramidite, are fully compatible with standard automated DNA/RNA synthesizers using cyanoethyl phosphoramidite chemistry. Coupling efficiencies for GNA monomers are typically in the range of 95–98%, slightly lower than the >99% routinely achieved for natural DNA phosphoramidites but sufficient for high-quality oligonucleotide synthesis when extended coupling times (e.g., 6–12 minutes) are employed [1]. No special equipment or reagents are required beyond standard tetrazole or ETT activators and controlled pore glass (CPG) supports [1].

Synthesis compatibility

Class-level

Coupling efficiency 95–98% with extended coupling (6–12 min)

Standard DNA synthesizer; 0.1 M amidite, tetrazole/ETT activator

Compatible with automated synthesis; efficiency supports routine use

Class-level data; optimize coupling time per sequence

Evidence Dimension	Coupling efficiency on automated synthesizer
Target Compound Data	95–98% (with extended coupling times of 6–12 min)
Comparator Or Baseline	Standard DNA phosphoramidites: >99% (with 2–3 min coupling)
Quantified Difference	Slightly lower (~1–4% absolute) but compensated by extended coupling
Conditions	Standard DNA synthesizer; 0.1 M amidite in acetonitrile; 0.45 M tetrazole or 0.25 M ETT activator; 6–12 min coupling time

Why This Matters

Compatibility with existing infrastructure eliminates capital investment barriers, while the known efficiency range enables researchers to plan synthesis scales and post-synthesis purification strategies accurately, ensuring cost-effective procurement.

• [1] Zhang S, Chaput JC. Synthesis of glycerol nucleic acid (GNA) phosphoramidite monomers and oligonucleotide polymers. Curr Protoc Nucleic Acid Chem. 2010;Suppl 42:4.40.1-4.40.18. doi: 10.1002/0471142700.nc0440s42. View Source

Optimal Use Cases for (R)-G-A(Bz)phosphoramidite Based on Quantitative Differentiation

Orthogonal Nucleic Acid Nanotechnology and Self-Assembly

Use (R)-G-A(Bz)phosphoramidite to construct (R)-GNA strands that form exceptionally stable homoduplexes (Tm >80°C) but do not cross-pair with RNA or DNA. This orthogonality is ideal for creating addressable DNA origami components, molecular switches, or multiplexed biosensors where selective strand displacement and minimal background hybridization are required [1]. The high thermal stability ensures structural integrity under a range of experimental conditions [1].

siRNA Negative Controls and Mechanistic Studies

When developing siRNA therapeutics, (R)-GNA-modified sequences serve as critical negative controls. Because (R)-GNA does not form stable heteroduplexes with RNA and fails to enhance potency (unlike (S)-GNA), researchers can use (R)-GNA-containing siRNAs to confirm that observed effects are sequence-specific and not due to general backbone modifications [2]. This application is essential for interpreting structure-activity relationship (SAR) data and validating target engagement [2].

Nuclease-Resistant Oligonucleotide Probes for In Vitro and In Vivo Studies

Incorporate (R)-GNA nucleotides at the 3'-termini of DNA or RNA probes to confer >5-fold increased resistance to 3'-exonuclease degradation [3]. This stabilization extends the functional lifetime of antisense probes, molecular beacons, and aptamers in cell culture media or biological fluids, reducing the need for frequent replenishment and improving signal-to-noise ratios in long-term imaging or detection assays [3].

Chiral-Specific Nucleic Acid Libraries and Selection Experiments

Leverage the distinct pairing properties of (R)-GNA to generate nucleic acid libraries with unique three-dimensional architectures. Because (R)-GNA does not hybridize with RNA, it can be used in SELEX (Systematic Evolution of Ligands by EXponential enrichment) experiments to evolve aptamers that recognize non-nucleic acid targets with high specificity, without interference from endogenous RNA or DNA [4]. The synthetic accessibility of (R)-GNA phosphoramidites facilitates high-throughput library construction [4].

Application

Selection Property

Validation Focus

Orthogonal nucleic acid nanotechnology

Non-cross-hybridizing homoduplex architecture

Thermal stability and strand-displacement fidelity

siRNA negative control and mechanistic studies

Enantiomer-specific RNA interaction profile

Heteroduplex formation and silencing potency context

Nuclease-resistant oligonucleotide probes

3′-exonuclease resistance conferred by GNA backbone

Half-life extension in biological media

Chiral-specific aptamer library construction

Orthogonal hybridization without RNA/DNA interference

SELEX compatibility and target specificity

• [1] Schlegel MK, Peritz AE, Kittigowittana K, Zhang L, Meggers E. Duplex formation of the simplified nucleic acid GNA. Chembiochem. 2007 May 25;8(8):927-32. doi: 10.1002/cbic.200600435. View Source
• [2] Schlegel MK, Foster DJ, Kel'In AV, Zlatev I, Bisbe A, Jayaraman M, et al. Chirality dependent potency enhancement and structural impact of glycol nucleic acid modification on siRNA. J Am Chem Soc. 2017 Jun 28;139(25):8537-8546. doi: 10.1021/jacs.7b02694. View Source
• [3] Egli M, Schlegel MK, Manoharan M. Acyclic (S)-glycol nucleic acid (S-GNA) modification of siRNAs improves the safety of RNAi therapeutics while maintaining potency. RNA. 2023 Apr;29(4):402-414. doi: 10.1261/rna.079526.122. View Source
• [4] Zhang S, Chaput JC. Synthesis of glycerol nucleic acid (GNA) phosphoramidite monomers and oligonucleotide polymers. Curr Protoc Nucleic Acid Chem. 2010;Suppl 42:4.40.1-4.40.18. doi: 10.1002/0471142700.nc0440s42. View Source